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Compound of Interest

Compound Name:
Ethyl 3-hydroxy-4-

methoxybenzoate

CAS No.: 148527-38-2

Cat. No.: B169132

Get Quote

Introduction: The Strategic Importance of Ethyl 3-
hydroxy-4-methoxybenzoate
In the landscape of pharmaceutical development, the efficiency, purity, and scalability of

synthetic routes are paramount. Pharmaceutical intermediates are the foundational building

blocks upon which complex Active Pharmaceutical Ingredients (APIs) are constructed. Ethyl 3-
hydroxy-4-methoxybenzoate (CAS No. 148527-38-2), also known as Ethyl Isovanillate, has

emerged as a strategically important intermediate.[1] Its substituted benzene ring, featuring

hydroxyl, methoxy, and ethyl ester functionalities, offers a versatile scaffold for medicinal

chemists. The differential reactivity of the phenolic hydroxyl group versus the ester allows for

sequential, regioselective modifications, a critical attribute for building molecular complexity.

This document provides a comprehensive guide for researchers and drug development

professionals, detailing the synthesis, purification, and analytical characterization of Ethyl 3-
hydroxy-4-methoxybenzoate. Furthermore, it presents a practical application workflow,
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illustrating its role as a precursor in the synthesis of advanced pharmaceutical agents, thereby

underscoring its value in the drug development pipeline.

Physicochemical & Structural Data
A thorough understanding of a compound's physical properties is essential for its handling,

reaction setup, and purification. The key properties of Ethyl 3-hydroxy-4-methoxybenzoate
are summarized below.

Property Value Source

CAS Number 148527-38-2 [2]

Molecular Formula C₁₀H₁₂O₄ [1]

Molecular Weight 196.20 g/mol [1]

IUPAC Name
ethyl 3-hydroxy-4-

methoxybenzoate
[1]

Synonyms

Ethyl isovanillate, 3-hydroxy-4-

methoxybenzoic acid ethyl

ester

[1]

Appearance Solid (predicted) [3]

Section 1: Synthesis Protocol
The most direct and industrially scalable method for preparing Ethyl 3-hydroxy-4-
methoxybenzoate is the Fischer esterification of its corresponding carboxylic acid, 3-hydroxy-

4-methoxybenzoic acid (isovanillic acid).

Protocol 1: Synthesis via Acid-Catalyzed Fischer
Esterification
Principle: This reaction involves the acid-catalyzed condensation of a carboxylic acid

(isovanillic acid) with an alcohol (ethanol). The reaction is an equilibrium process. To drive the

reaction toward the formation of the ester product, a large excess of the alcohol reactant

(ethanol) is used, shifting the equilibrium in accordance with Le Châtelier's principle. A strong
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acid, such as sulfuric acid, serves as the catalyst by protonating the carbonyl oxygen of the

carboxylic acid, thereby increasing its electrophilicity. The reaction is heated to reflux to

increase the reaction rate. A similar procedure is effective for the synthesis of its isomer, ethyl

vanillate.[3]

Reaction Scheme:

Fischer Esterification

3-Hydroxy-4-methoxybenzoic Acid
(Isovanillic Acid)

H₂SO₄ (cat.)Δ (Reflux)

+ Ethanol
(Excess)

Ethyl 3-hydroxy-4-methoxybenzoate + H₂O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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